2-(ethylthio)-3-(2-methoxyphenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-ethylsulfanyl-3-(2-methoxyphenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C15H16N2O2S2/c1-3-20-15-16-10-8-9-21-13(10)14(18)17(15)11-6-4-5-7-12(11)19-2/h4-7H,3,8-9H2,1-2H3
• InChI Key: DQFLYBMARWZPTR-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2=C(C(=O)N1C3=CC=CC=C3OC)SCC2
• Molecular Formula: C15H16N2O2S2
• Molecular Weight: 320.4 g/mol

Description

2-(ethylthio)-3-(2-methoxyphenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a chemical compound that has gained significant interest in the scientific community due to its potential applications in the field of medicine. This compound belongs to a class of molecules known as thienopyrimidines, which have been extensively studied for their therapeutic properties.

Scientific Research Applications

Synthesis and Derivative Formation

Pyrimidine derivatives, including compounds similar to 2-(ethylthio)-3-(2-methoxyphenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one, have been synthesized and explored for various pharmacological and biological activities. The synthesis process often involves complex reactions such as Claisen-Schmidt condensation, guanidine nitrate treatment, and reactions with ethyl 2-cyano-3,3-bis(methylthio)acrylate in the presence of potassium carbonate in DMF under reflux conditions. These methods yield novel pyrimidine derivatives with potential therapeutic applications (Jadhav et al., 2022).

Antitumor Activity

Thieno[3,2-d]pyrimidine derivatives have shown potent anticancer activity against various human cancer cell lines, including breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116). The synthesis of these compounds involves treatments with different reagents, leading to novel derivatives with marked growth inhibition properties, potentially offering a pathway for developing new anticancer drugs (Hafez & El-Gazzar, 2017).

Antimicrobial and Antifungal Properties

Synthesized pyrimidine derivatives have also been evaluated for antimicrobial and antifungal properties. Specific compounds demonstrated significant activity against various bacteria and fungi, indicating their potential as bases for developing new antimicrobial and antifungal agents (Jafar et al., 2017).

Corrosion Inhibition

In the context of industrial applications, certain pyrimidine derivatives have been studied for their effectiveness in inhibiting copper corrosion in saline environments. Their performance in potentiodynamic polarization, electrochemical impedance spectroscopy (EIS), and electrochemical frequency modulation (EFM) measurements indicates their utility as corrosion inhibitors, which could be valuable in materials science and engineering (Khaled et al., 2011).